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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimefox is an organophosphate insecticide and acaricide.[1] Due to its potential toxicity,

monitoring its residues in soil is crucial for environmental and food safety. This document

provides a detailed application note and protocol for the preparation and analysis of Dimefox in

soil samples using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) methodology, followed by analysis with Gas Chromatography-Tandem Mass

Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). The QuEChERS method offers a simple, fast, and cost-effective approach for the

extraction of a wide range of pesticides from complex matrices like soil.[2]

Physicochemical Properties of Dimefox
A sound understanding of the physicochemical properties of Dimefox is essential for

developing an effective analytical method.
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Property Value Reference

Molecular Formula C₄H₁₂FN₂OP [3]

Molecular Weight 154.12 g/mol [3]

Appearance Colorless liquid [1]

Odor Fishy [1]

Solubility in Water Miscible [3]

Vapor Pressure 14663 mPa [1]

Experimental Protocols
Soil Sample Preparation using the QuEChERS Method
This protocol is based on the widely used QuEChERS method, which involves an initial

extraction with acetonitrile followed by a cleanup step to remove interfering matrix components.

[2] Both the Association of Official Analytical Chemists (AOAC) and European Committee for

Standardization (CEN) have established standard QuEChERS methods.[2]

Materials:

Homogenized soil sample

50 mL centrifuge tubes with screw caps

Acetonitrile (ACN)

QuEChERS extraction salt packet (e.g., AOAC 2007.01 formulation: 6 g anhydrous

magnesium sulfate (MgSO₄), 1.5 g anhydrous sodium acetate (NaOAc))

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

sorbent and anhydrous MgSO₄. For soils with high organic matter, C18 or graphitized carbon

black (GCB) may be included.

Centrifuge
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Vortex mixer

Procedure:

Sample Weighing: Weigh 15 g of a representative, homogenized soil sample into a 50 mL

centrifuge tube.

Solvent Addition: Add 15 mL of 1% acetic acid in acetonitrile to the tube.

Extraction: Cap the tube and shake vigorously for 1 minute. A mechanical shaker can be

used for consistency.

Salt Addition: Add the contents of the QuEChERS extraction salt packet to the tube.

Second Extraction: Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥ 3000 x g for 5 minutes to separate the phases.

d-SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer into a d-SPE tube.

Vortexing: Vortex the d-SPE tube for 1 minute to ensure thorough mixing.

Second Centrifugation: Centrifuge the d-SPE tube at a higher speed (e.g., 10,000 x g) for 5

minutes to pellet the sorbent.

Final Extract: The supernatant is the final, cleaned extract. Transfer an aliquot into an

autosampler vial for GC-MS/MS or LC-MS/MS analysis.

Instrumental Analysis
GC-MS/MS is a highly sensitive and selective technique for the analysis of many

organophosphorus pesticides.

Typical GC-MS/MS Parameters:
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Parameter Setting

Gas Chromatograph Agilent 7890B GC or equivalent

Mass Spectrometer
Agilent 7000D Triple Quadrupole MS or

equivalent

Injection Mode Splitless

Injector Temperature 250 °C

Carrier Gas Helium

Column
HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or

equivalent

Oven Program
70 °C (2 min), ramp to 150 °C at 25 °C/min,

then to 300 °C at 5 °C/min, hold for 5 min

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Dimefox MRM Transitions (Hypothetical):

Since specific validated MRM transitions for Dimefox are not readily available in the provided

search results, the following are hypothetical transitions based on its structure (precursor ion

m/z 154) and common fragmentation patterns of organophosphorus pesticides. These would

require experimental verification.

Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Dwell Time (ms)

154 110 10 50

154 79 20 50

LC-MS/MS is particularly suitable for more polar organophosphorus pesticides that are not

readily amenable to GC analysis.
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Typical LC-MS/MS Parameters:

Parameter Setting

Liquid Chromatograph Agilent 1290 Infinity II LC or equivalent

Mass Spectrometer
Agilent 6470 Triple Quadrupole MS or

equivalent

Column
ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8

µm or equivalent

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, then re-equilibrate

Flow Rate 0.3 mL/min

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 4000 V

Gas Temperature 300 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Dimefox MRM Transitions (Hypothetical):

Similar to the GC-MS/MS transitions, these are hypothetical and require optimization. The

precursor ion would be the protonated molecule [M+H]⁺ with m/z 155.

Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Dwell Time (ms)

155 110 10 50

155 60 25 50
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Data Presentation
The performance of the analytical method is typically evaluated through validation studies that

determine recovery, precision (relative standard deviation, RSD), limit of detection (LOD), and

limit of quantification (LOQ). While specific data for Dimefox in soil is not readily available in

recent literature, the following table presents expected performance data based on the analysis

of other organophosphorus pesticides in soil using the QuEChERS method.[4][5]

Expected Performance Data for Dimefox in Soil:

Parameter Expected Value

Recovery 70 - 120%

Precision (RSD) < 20%

Limit of Detection (LOD) 0.1 - 10 µg/kg

Limit of Quantification (LOQ) 0.5 - 25 µg/kg

Note: These are representative values and should be experimentally determined for Dimefox
in the specific soil matrix being analyzed.
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Sample Preparation (QuEChERS)

Instrumental Analysis

Data Processing

1. Weigh 15 g of homogenized soil into a 50 mL centrifuge tube

2. Add 15 mL of 1% Acetic Acid in Acetonitrile

3. Shake vigorously for 1 minute

4. Add QuEChERS extraction salts (6 g MgSO₄, 1.5 g NaOAc)

5. Shake vigorously for 1 minute

6. Centrifuge at ≥ 3000 x g for 5 minutes

7. Transfer supernatant to d-SPE tube (PSA + MgSO₄)

8. Vortex for 1 minute

9. Centrifuge at ≥ 10,000 x g for 5 minutes

10. Collect cleaned extract

GC-MS/MS Analysis

For volatile/semi-volatile analytes

LC-MS/MS Analysis

For polar/non-volatile analytes

Quantification and Confirmation using MRM transitions

Click to download full resolution via product page

Caption: Experimental workflow for Dimefox analysis in soil.
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QuEChERS Method

Analytical Instrumentation

Method Validation Parameters

Extraction
(Acetonitrile + Salts)

Dispersive SPE Cleanup
(PSA, MgSO₄, etc.)

GC-MS/MS

Provides high selectivity and sensitivity

LC-MS/MS

Suitable for a broader range of polarities

Recovery (70-120%)Precision (RSD < 20%)Limit of Detection

Limit of Quantification

Click to download full resolution via product page

Caption: Key components of the Dimefox analysis method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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